![molecular formula C7H6Cl2N2O B109879 1-(3,4-Dichlorophenyl)urea CAS No. 2327-02-8](/img/structure/B109879.png)
1-(3,4-Dichlorophenyl)urea
Overview
Description
1-(3,4-Dichlorophenyl)urea, also known as Didemethyldiuron, is a derivative of Diuron, a phenyl urea herbicide . It acts as a reagent in the synthesis of hydatoin derivatives with anticonvulsant properties .
Synthesis Analysis
The synthesis of this compound involves the reaction of an arylamine with triphosgene to form an intermediate isocyanate, which is then reduced by triethylamine . Another method involves the nucleophilic addition of amines to potassium isocyanate in water without an organic co-solvent .Molecular Structure Analysis
The molecular formula of this compound is C7H6Cl2N2O . It is a member of the class of ureas that is urea substituted by a 3,4-dichlorophenyl group at position 1 .Chemical Reactions Analysis
The degradation of this compound involves sequential N-dealkylations to produce N-(3,4-dichlorophenyl)-urea and N-(3,4-dichlorophenyl)-N-methylurea .Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point of 155.6-156.3 °C . It has a density of 1.534 and is slightly soluble in DMSO and Methanol .Scientific Research Applications
Inhibition of Chitin Synthesis in Insects
1-(3,4-Dichlorophenyl)urea and its analogs, such as diflubenzuron, have been identified as inhibitors of chitin synthesis in insects. This action leads to an insecticidal effect by preventing the proper formation of the insect cuticle. Research has shown that these compounds do not affect chitinase activity, indicating that their insecticidal action is due to inhibition of chitin synthesis rather than activation of chitin degradation (Deul, Jong, & Kortenbach, 1978).
Antifouling Applications in Marine Environments
This compound, also known as diuron, is used as an antifouling booster biocide in marine environments. Its effectiveness, along with that of other biocides, has been studied in seawater to understand its impact and behavior in marine ecosystems. Techniques like high-performance liquid chromatography have been employed for its detection and analysis in seawater (Gatidou, Kotrikla, Thomaidis, & Lekkas, 2005).
Potential Anti-Cancer Properties
Research into symmetrical N,N'-diarylureas, which include this compound derivatives, has indicated their potential as anti-cancer agents. These compounds have been found to activate the eIF2α kinase heme regulated inhibitor, reduce cancer cell proliferation, and could serve as leads for the development of targeted anti-cancer therapies (Denoyelle, Chen, Chen, Wang, Klosi, Halperin, Aktas, & Chorev, 2012).
Photodecomposition Studies
Studies on the photodecomposition of substituted phenylureas, including this compound, have been conducted to understand their behavior under UV light and sunlight exposure. These studies are crucial for understanding the environmental fate of these compounds when used as herbicides or in other applications (Jordan, join, Day, & Clerx, 1964).
Impact on Chloroplast Ultrastructure
Research has shown that this compound can induce ultrastructural modifications in chloroplast membranes of plants like Nicotiana glutinosa and Zea mays. This includes changes in the average distance between interthylakoid regions and the appearance of vesicles at the chloroplast periphery (Vecchi, 1980).
Mechanism of Action
Target of Action
The primary target of 1-(3,4-Dichlorophenyl)urea is the photosystem II in plants . Specifically, it binds to the Q B plastoquinone binding site of photosystem II . This system plays a crucial role in the photosynthetic process, which is essential for the survival and growth of plants .
Mode of Action
This compound acts by inhibiting the electron flow from photosystem II to plastoquinone . By blocking this site, it interrupts the photosynthetic electron transport chain, thereby reducing the plant’s ability to convert light energy into chemical energy (ATP and reductant potential) .
Pharmacokinetics
Its solubility in water is reported to be 42 mg/l , which may influence its bioavailability and distribution in the environment.
Result of Action
The primary result of the action of this compound is the inhibition of photosynthesis. This leads to a reduction in the plant’s ability to convert light energy into chemical energy, which can ultimately lead to the death of the plant . This property is why this compound is often used as an herbicide .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its efficacy and stability may be affected by factors such as soil type, temperature, and rainfall . Additionally, its widespread presence in soil, sediment, and aquatic environments due to its use as a herbicide can pose a threat to non-target crops, animals, humans, and ecosystems .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Diuron interacts with various enzymes and proteins in biochemical reactions. It is biodegraded aerobically by two successive N-demethylation reactions followed by the cleavage of the amide bond leading to the formation of 3,4-dichloroaniline (3,4-DCA), a highly toxic metabolite affecting cell growth .
Cellular Effects
Diuron has significant effects on various types of cells and cellular processes. It inhibits the Hill reaction in photosynthesis by limiting the production of high-energy compounds such as adenosine triphosphate (ATP) used for various metabolic processes . This impacts cell function, including cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
At the molecular level, diuron exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The degradation of diuron proceeds via the formation of dealkylated metabolites to form 3,4-dichloroaniline (3,4-DCA) .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of diuron change over time. It is relatively persistent in soil with a half-life of 90–180 days, which varies from several weeks to years in different types of soil environment affected by pH, temperature, moisture content, and soil matrix .
Metabolic Pathways
Diuron is involved in metabolic pathways that interact with enzymes or cofactors. It is biodegraded by urea bridge cleavage, dehalogenation, deamination, and ring opening, and finally cis, cis -muconic acid is generated .
Transport and Distribution
Diuron is easily taken up from the soil by the root system of plants and rapidly translocated into their stems and leaves via xylem by transpiration
Subcellular Localization
It is known to block the binding sites of plastid quinones in photosynthetic system II , suggesting its localization in the chloroplasts of plant cells.
properties
IUPAC Name |
(3,4-dichlorophenyl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2O/c8-5-2-1-4(3-6(5)9)11-7(10)12/h1-3H,(H3,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYESCLHCWJKRKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)N)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2041468 | |
Record name | N-(3,4-Dichlorophenyl)urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2041468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2327-02-8 | |
Record name | N-(3,4-Dichlorophenyl)urea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2327-02-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Urea, (3,4-dichlorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002327028 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(3,4-Dichlorophenyl)urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2041468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3,4-Dichlorophenyl)urea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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